Cas no 921502-99-0 (2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

2-Ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is a specialized organic compound featuring a tetrazole core functionalized with methoxyphenyl and ethoxyacetamide groups. Its structural design confers potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both methoxy and ethoxy substituents enhances solubility and bioavailability, while the tetrazole moiety offers stability and versatility in further derivatization. This compound is suited for applications requiring selective functional group interactions, such as ligand design or enzyme inhibition studies. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable candidate for exploratory research and development.
2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide structure
921502-99-0 structure
Product Name:2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
CAS No:921502-99-0
MF:C13H17N5O3
MW:291.305782079697
CID:5861486
PubChem ID:41566632
Update Time:2025-10-28

2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
    • 2-ethoxy-N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]acetamide
    • F2070-0181
    • 921502-99-0
    • 2-ethoxy-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide
    • AKOS024625349
    • 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
    • Inchi: 1S/C13H17N5O3/c1-3-21-9-13(19)14-8-12-15-16-17-18(12)10-4-6-11(20-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,14,19)
    • InChI Key: DZQPVCARITWCOG-UHFFFAOYSA-N
    • SMILES: O(CC)CC(NCC1=NN=NN1C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 291.13313942g/mol
  • Monoisotopic Mass: 291.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 91.2Ų

2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Pricemore >>

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2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Related Literature

Additional information on 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Introduction to 2-Ethoxy-N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}Acetamide (CAS No. 921502-99-0)

2-Ethoxy-N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 921502-99-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and cardiovascular effects.

The molecular structure of 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is characterized by the presence of a tetrazole ring and an ethoxy group, both of which contribute to its chemical stability and biological activity. The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom, making it highly polar and capable of forming hydrogen bonds. This structural feature is crucial for its interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has shown promise in cardiovascular research. A 2023 study in the European Journal of Pharmacology reported that this compound can effectively reduce blood pressure in hypertensive animal models. The mechanism behind this effect is thought to involve the activation of potassium channels in vascular smooth muscle cells, leading to vasodilation and a decrease in systemic blood pressure.

The pharmacokinetic profile of 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It undergoes metabolism primarily in the liver via cytochrome P450 enzymes, resulting in several metabolites that are excreted through both renal and hepatic pathways.

In terms of safety and toxicity, preclinical studies have shown that 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has a wide therapeutic window and low toxicity. Animal studies have not reported significant adverse effects at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 2-ethoxy-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide extend beyond inflammation and cardiovascular diseases. Recent research has explored its use in neurodegenerative disorders such as Alzheimer's disease. A study published in the Journal of Neurochemistry in 2023 found that this compound can reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. The mechanism involves the inhibition of microglial activation and the reduction of amyloid-beta (Aβ) plaques.

In conclusion, 2-Ethoxy-N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}Acetamide (CAS No. 921502-99-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

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